Thiophene, 2-(bromomethyl)-5-fluoro-
Overview
Description
“Thiophene, 2-(bromomethyl)-5-fluoro-” is a chemical compound with the molecular formula C6H7BrS . It is a derivative of thiophene, a five-membered aromatic ring with a sulfur atom . This compound is used in scientific research and the manufacture of substances .
Synthesis Analysis
The synthesis of thiophene derivatives has been a subject of interest due to their exceptional optical and conductive properties . Various strategies have been employed for the synthesis of functionalized regioregular polythiophenes, including nickel-catalyzed Kumada catalyst-transfer polycondensation, nickel-catalyzed deprotonative cross-coupling polycondensation, palladium-catalyzed Suzuki–Miyaura and Migita–Kosugi–Stille couplings . Autopolymerization is also a method used for the synthesis of polythiophenes using halogenated thiophene derivatives .Molecular Structure Analysis
The molecular structure of “Thiophene, 2-(bromomethyl)-5-fluoro-” can be analyzed using various spectroscopic techniques. The ChemSpider database provides the molecular formula CHBrS, with an average mass of 177.062 Da and a monoisotopic mass of 175.929520 Da .Chemical Reactions Analysis
Thiophene derivatives undergo various chemical reactions. For instance, 2-bromo-3-methoxythiophene undergoes autopolymerization, and the products and reaction mechanism of this polymerization reaction have been analyzed . The reaction mechanism of the polymerization reaction of 2-bromo-3-methoxythiophene occurs in multiple steps .Physical And Chemical Properties Analysis
The physical and chemical properties of thiophene derivatives have been studied extensively. For instance, the thermophysical properties of three members of the thiophene family (thiophene, 2-methylthiophene, and 2,5-dimethylthiophene) at atmospheric pressure in a wide temperature range have been determined .Safety and Hazards
“Thiophene, 2-(bromomethyl)-5-fluoro-” is classified as having acute toxicity, both oral and dermal, and it causes severe skin burns and eye damage . It is harmful if swallowed or inhaled, and it may cause respiratory irritation . It is recommended to handle this compound with appropriate protective measures and in a well-ventilated area .
Future Directions
Thiophene derivatives have been applied in various fields due to their unique properties. They have been used in the fields of dyes, pharmaceuticals, agrochemicals, and more . Future research may focus on exploring new applications of these compounds and developing more efficient synthesis methods .
properties
IUPAC Name |
2-(bromomethyl)-5-fluorothiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BrFS/c6-3-4-1-2-5(7)8-4/h1-2H,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOGNQRBWJHYLQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)F)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BrFS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701299352 |
Source
|
| Record name | 2-(Bromomethyl)-5-fluorothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701299352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Bromomethyl)-5-fluorothiophene | |
CAS RN |
1400991-57-2 |
Source
|
| Record name | 2-(Bromomethyl)-5-fluorothiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1400991-57-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Bromomethyl)-5-fluorothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701299352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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